Cas no 219677-82-4 (Lisinopril (S,S,R)-Diketopiperazine (~90%))

• Product Name: Lisinopril (S,S,R)-Diketopiperazine (~90%)
• CAS No: 219677-82-4
• MF: C₂₁H₂₉N₃O₄
• MW: 387.472665548325
• CID: 243685
• PubChem ID: 29982753
• Update Time: 2025-04-19

Lisinopril (S,S,R)-Diketopiperazine (~90%) Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-2(1H)-aceticacid, 3-(4-aminobutyl)hexahydro-1,4-dioxo-a-(2-phenylethyl)-, (aS,3S,8aR)-
• LogP
• Pyrrolo[1,2-a]pyrazine-2(1H)-aceticacid, 3-(4-aminobutyl)hexahydro-1,4-dioxo-a-(2-phenylethyl)...
• (αS,3S,8aR)-3-(4-Aminobutyl)hexahydro-1,4-dioxo-α-(2-phenylethyl)pyrrolo[1,2-a]pyrazine-2(1H)-acetic acid
• J-014379
• SCHEMBL20548050
• (2S)-2-[(3S,8aR)-3-(4-aminobutyl)-1,4-dioxo-6,7,8,8a-tetrahydro-3H-pyrrolo[1,2-a]pyrazin-2-yl]-4-phenylbutanoic acid
• Q27258214
• LisinoprilR,S,S-diketopiperazine
• PYRROLO(1,2-A)PYRAZINE-2(1H)-ACETIC ACID, 3-(4-AMINOBUTYL)HEXAHYDRO-1,4-DIOXO-.ALPHA.-(2-PHENYLETHYL)-, (.ALPHA.S,3S,8AR)-
• 3YLW25P64O
• 219677-82-4
• AKOS027326701
• Lisinopril specified impurity D [EP]
• CHEBI:191125
• (2S)-2-((3S,8aR)-3-(4-Aminobutyl)-1,4-dioxohexahydropyrrolo(1,2-a)pyrazin-2(1H)-yl)-4-phenylbutanoic acid
• Lisinopril(8R,S)-diketopiperazine
• Lisinopril R,S,S-diketopiperazine
• (2S)-2-[(3S,8aR)-3-(4-Aminobutyl)-1,4-dioxohexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl]-4-phenylbutanoic Acid (R,S,S-Diketopiperazine)
• LISINOPRIL (8R,S)-DIKETOPIPERAZINE
• Lisinopril Dihydrate Imp. D (EP); Lisinopril Imp. D (EP); Lisinopril diketopiperazine; (2S)-2-[(3S,8aR)-3-(4-Aminobutyl)-1,4-dioxohexahydropyrrolo[1,2-a]pyrazin-2(H)-yl]-4-phenylbutanoic acid; Lisinopril Dihydrate Impurity D; Lisinopril Impurity D
• Lisinopril (S,S,R)-Diketopiperazine (~90%)
• LISINOPRIL IMPURITY D [EP IMPURITY]
• UNII-3YLW25P64O
• (2S)-2-[(3S, 8aR)-3-(4-aminobutyl)-1, 4-dioxo-6, 7, 8, 8a-tetrahydro-3H-pyrrolo[1, 2-a]pyrazin-2-yl]-4-phenylbutanoic acid
• Pyrrolo(1,2-a)pyrazine-2(1H)-acetic acid, 3-(4-aminobutyl)hexahydro-1,4-dioxo-alpha-(2-phenylethyl)-, (alphaS,3S,8aR)-
• DTXSID60176376

• Inchi： 1S/C21H29N3O4/c22-13-5-4-9-17-19(25)23-14-6-10-16(23)20(26)24(17)18(21(27)28)12-11-15-7-2-1-3-8-15/h1-3,7-8,16-18H,4-6,9-14,22H2,(H,27,28)/t16-,17+,18-/m1/s1
• InChI Key： FUEMHWCBWYXAOU-FGTMMUONSA-N
• SMILES： O=C1[C@H]2CCCN2C([C@H](CCCCN)N1[C@@H](C(=O)O)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 387.21597
• Monoisotopic Mass: 387.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.94

Lisinopril (S,S,R)-Diketopiperazine (~90%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives